1-(ethylsulfonyl)-4-(1-naphthylmethyl)piperazine

• IUPAC Name: 1-ethylsulfonyl-4-(naphthalen-1-ylmethyl)piperazine
• InChI: InChI=1S/C17H22N2O2S/c1-2-22(20,21)19-12-10-18(11-13-19)14-16-8-5-7-15-6-3-4-9-17(15)16/h3-9H,2,10-14H2,1H3
• InChI Key: SHVVHJBECDCMCP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonate reagents and piperazine derivatives involves complex chemical processes. For instance, 2-(2-naphthoxy)ethyl 2-[1-(4-benzyl)-piperazyl]ethanesulfonate, a compound with similar structural features, was synthesized for analytical derivatization in liquid chromatography, highlighting the intricate methods used in creating such molecules (Wu et al., 1997).

Molecular Structure Analysis

The molecular structure of compounds similar to 1-(ethylsulfonyl)-4-(1-naphthylmethyl)piperazine has been studied using methods like X-ray crystallography. A study on benzenesulfonamide compounds containing piperazine heterocycles indicated their prospective pharmacological activity, with structure analysis conducted through density functional theory (DFT) and X-ray single crystal diffraction, showcasing the importance of understanding the molecular geometry for potential applications (Xiao et al., 2022).

Chemical Reactions and Properties

Piperazine derivatives often exhibit complex chemical reactions and properties. Research into sulfomethylation of piperazine and polyazamacrocycles with formaldehyde bisulfite demonstrated the pH-dependent introduction of methanesulfonate groups into these structures, revealing the nuanced chemical behavior of such compounds (van Westrenen & Sherry, 1992).

Physical Properties Analysis

The physical properties of piperazine-based compounds, including solubility, stability, and crystallinity, are crucial for their potential applications. The synthesis and characterization of 1-benzhydryl-4-methanesulfonyl-piperazine, for instance, involved spectroscopic techniques and X-ray crystallography to determine its physical properties, such as solubility and crystal structure (Naveen et al., 2007).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity, stability, and interaction with other molecules, is essential for evaluating the potential uses of this compound. Studies on similar compounds, like the sulfomethylation of di-, tri-, and polyazamacrocycles, provide insight into the chemical properties that can influence the applications of these molecules in various fields (van Westrenen & Sherry, 1992).